Cas no 54385-57-8 (Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-)

• Product Name: Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-
• CAS No: 54385-57-8
• MF: C₁₁H₁₃N₅O
• MW: 231.253821134567
• CID: 380313
• PubChem ID: 299646
• Update Time: 2025-04-19

Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl- Chemical and Physical Properties

Names and Identifiers

• Propanamide,N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-
• N-(4,5-dicyano-1-methylpyrazol-3-yl)-2,2-dimethylpropanamide
• 4,5-Dicyano-1-methyl-3-trimethylacetamidopyrazol
• AC1L6UXY
• N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethylpropanamide
• N-(4,5-dicyano-1-methyl-1H-pyrazol-3-yl)-2,2-dimethyl-propionamide
• NSC172926
• DTXSID50305956
• 54385-57-8
• NSC-172926

• Inchi： 1S/C11H13N5O/c1-11(2,3)10(17)14-9-7(5-12)8(6-13)16(4)15-9/h1-4H3,(H,14,15,17)
• InChI Key： DRPMSHYNJFAMIP-UHFFFAOYSA-N
• SMILES： O=C(C(C)(C)C)NC1C(C#N)=C(C#N)N(C)N=1

Computed Properties

• Exact Mass: 231.11219
• Monoisotopic Mass: 231.112
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 94.5Ų

Experimental Properties

• Density: 1.19
• Boiling Point: 498.4°C at 760 mmHg
• Flash Point: 255.2°C
• Refractive Index: 1.586
• PSA: 94.5
• LogP: 1.22106

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides